Cas no 69-25-0 (Eledoisin)

Eledoisin Properties

Names and Identifiers

• Eledoisin
• 5-Oxo-L-prolyl-L-prolyl-L-seryl-L-lysyl-L-aspartyl-L-alanyl-L-phenylalanyl-L-isoleucylglycyl-L-leucyl-L-methioninamide
• Eledoisin Acetate
• Eledone peptide
• Eledosin Acetate
• 5-Oxo-L-Pro-L-Pro-L-Ser-L-Lys-L-Asp-L-Ala-L-Phe-L-Ile-Gly-L-Leu-L-Met-NH2
• ELEDOSIN
• GLP-PRO-SER-LYS-ASP-ALA-PHE-ILE-GLY-LEU-MET-NH2
• pEPSKDAFIGLM-NH2
• PGLU-PRO-SER-LYS-ASP-ALA-PHE-ILE-GLY-LEU-MET-NH2
• PYR-PRO-SER-LYS-ASP-ALA-PHE-ILE-GLY-LEU-MET-NH2
• PYR-PSKDAFIGLM-NH2
• BDBM50194558
• SCHEMBL158143
• C54-H85-N13-O15-S
• Eledoisine
• Eledoisin [INN]
• ELD-950
• C20029
• CHEBI:135903
• BRN 4796573
• AKOS024456851
• Tox21_112815
• DTXCID9026926
• OKY3285J18
• NTOC00000202-01
• UNII-OKY3285J18
• Eledoisine [INN-French]
• CAS-69-25-0
• Eledoisina
• D07936
• 69-25-0
• CHEMBL373569
• GTPL2086
• Eledoisinum
• FI 6225 TF/Ocoa
• ELD 950
• DTXSID1046926
• C54H85N13O15S
• D0U9IB
• NCGC00167276-01
• Eledoisina [INN-Spanish]
• Eledoisin (INN)
• Q5358600
• 5-oxo-L-prolyl-L-prolyl-L-seryl-L-lysyl-L-alpha-aspartyl-L-alanyl-L-phenylalanyl-L-isoleucylglycyl-L-leucyl-L-methioninamide
• Eledoisin，Eledone peptide
• pGlu-Pro-Ser-Lys-Asp-Ala-Phe-Ile-Gly-Leu-Met-NH2
• ELEDOISIN [MI]
• Eledoisina (INN-Spanish)
• ELEDOISIN (MART.)
• Eledoisine (INN-French)
• ELEDOISIN [WHO-DD]
• 5-OXOPRO-PRO-SER-LYS-ASP-ALA-PHE-ILE-GLY-LEU-MET-NH2
• ELEDOISIN [MART.]
• +Expand

• MDL： MFCD00076373
• InChIKey： AYLPVIWBPZMVSH-FCKMLYJASA-N
• Inchi： 1S/C54H85N13O15S/c1-7-30(4)44(53(81)57-27-42(70)60-36(24-29(2)3)49(77)61-33(45(56)73)20-23-83-6)66-50(78)37(25-32-14-9-8-10-15-32)63-46(74)31(5)58-48(76)38(26-43(71)72)64-47(75)34(16-11-12-21-55)62-51(79)39(28-68)65-52(80)40-17-13-22-67(40)54(82)35-18-19-41(69)59-35/h8-10,14-15,29-31,33-40,44,68H,7,11-13,16-28,55H2,1-6H3,(H2,56,73)(H,57,81)(H,58,76)(H,59,69)(H,60,70)(H,61,77)(H,62,79)(H,63,74)(H,64,75)(H,65,80)(H,66,78)(H,71,72)/t30-,31-,33-,34-,35-,36-,37-,38-,39-,40-,44-/m0/s1
• SMILES： CC[C@@H]([C@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H]1CCCN1C([C@@H]2CCC(N2)=O)=O)=O)CO)=O)CCCCN)=O)CC(O)=O)=O)C)=O)CC3=CC=CC=C3)=O)C(NCC(N[C@H](C(N[C@H](C(N)=O)CCSC)=O)CC(C)C)=O)=O)C

Computed Properties

• Exact Mass: 1187.60000
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 28
• Rotatable Bond Count: 46
• Monoisotopic Mass: 1187.601
• Heavy Atom Count: 83
• Complexity: 2270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.6
• Topological Polar Surface Area: 463A^2

Experimental Properties

• LogP: 1.62520
• PSA: 463.25000
• Refractive Index: 1.569
• Boiling Point: 1618.1±65.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 932.4±34.3 °C
• Solubility: biological extracorporealIn Vitro:H2O18.15 mg/mL(15.27 mM;Need ultrasonic and warming)
• Color/Form: No data available
• Density: 1.289

Related Categories

• Other Chemical Reagents